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Compound of Interest

1-Benzyl-3-
Compound Name:

(trifluoroacetamido)pyrrolidine

Cat. No.: B058363

CAS Number: 115445-23-3

This technical guide serves as a resource for researchers, scientists, and drug development
professionals interested in 1-Benzyl-3-(trifluoroacetamido)pyrrolidine. While comprehensive
experimental data and specific biological applications are not extensively documented in
publicly accessible literature, this guide consolidates the available information regarding its
chemical properties and procurement.

Chemical Data Summary

A summary of the key quantitative data for 1-Benzyl-3-(trifluoroacetamido)pyrrolidine is
presented in the table below for easy reference and comparison.

Property Value Reference
CAS Number 115445-23-3 [11[2]
Molecular Formula C13H1s5F3N20 [2]
Molecular Weight 272.27 g/mol [2]

N-(1-benzylpyrrolidin-3-
Alternate Names i )
yI)-2,2,2-trifluoroacetamide
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Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 1-Benzyl-3-
(trifluoroacetamido)pyrrolidine are not readily available in peer-reviewed journals or public
chemical databases. However, a general synthetic approach can be inferred from standard
organic chemistry principles. The logical synthesis would involve the acylation of 1-benzyl-3-
aminopyrrolidine with a trifluoroacetylating agent.

A plausible, though unverified, synthetic workflow is outlined below. It is crucial to note that this
is a theoretical pathway and requires experimental validation for safe and effective

implementation.

Hypothetical Synthesis Workflow

This diagram illustrates a potential synthetic route from a commercially available starting

material.

Hypothetical Synthesis of 1-Benzyl-3-(trifluoroacetamido)pyrrolidine
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Caption: A potential synthetic pathway for the target compound.

Signaling Pathways and Biological Applications

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b058363?utm_src=pdf-body
https://www.benchchem.com/product/b058363?utm_src=pdf-body
https://www.benchchem.com/product/b058363?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Currently, there is no specific information available in the public domain that details the
involvement of 1-Benzyl-3-(trifluoroacetamido)pyrrolidine in any signaling pathways or its
application in experimental workflows within drug development. The pyrrolidine scaffold is a
common motif in many biologically active compounds, and the trifluoroacetamide group can
influence properties such as metabolic stability and receptor binding affinity.[3][4] However,
without specific studies on this particular molecule, any discussion of its biological role would
be speculative.

Suppliers

1-Benzyl-3-(trifluoroacetamido)pyrrolidine is available from a number of chemical suppliers,
primarily for research and development purposes. It is important to request a certificate of
analysis from the supplier to verify the purity and identity of the compound.[1]

Potential suppliers include:

Santa Cruz Biotechnology[1]

Spectrum Chemical

ChemUniverse

Laibo Chem|[2][5]

Conclusion

While 1-Benzyl-3-(trifluoroacetamido)pyrrolidine is a commercially available compound with
a defined chemical structure, there is a notable absence of detailed technical information in the
public sphere. Researchers interested in this molecule will likely need to perform their own
process development for synthesis and purification, as well as comprehensive analytical
characterization (NMR, IR, MS) to confirm its structure. Furthermore, any investigation into its
biological activity would be breaking new ground, as there is no established body of research
on its effects or mechanisms of action. This guide provides a summary of the currently
available information to serve as a starting point for such research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 115445-23-3 CAS MSDS (1-BENZYL-3-(TRIFLUOROACETAMIDO)PYRROLIDINE)
Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

» 3. Stereochemical Analysis of Trifluoroacetamide Derivatives Based on Through-SpacelH-
19F Spin—Spin Couplings - PMC [pmc.ncbi.nlm.nih.gov]

e 4.img01.pharmablock.com [img01.pharmablock.com]

e 5. 1-Benzyl-3-pyrrolidinone | C11H13NO | CID 69890 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-depth Technical Guide: 1-Benzyl-3-
(trifluoroacetamido)pyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058363#1-benzyl-3-trifluoroacetamido-pyrrolidine-
cas-number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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